2-Fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 2-fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid
• InChI: InChI=1S/C19H18FNO3/c20-17-9-8-15(12-16(17)19(23)24)13-4-6-14(7-5-13)18(22)21-10-2-1-3-11-21/h4-9,12H,1-3,10-11H2,(H,23,24)
• InChI Key: VWROGUMXRDWJBT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=CC(=C(C=C3)F)C(=O)O
• Molecular Formula: C19H18FNO3
• DSSTOX Substance ID: DTXSID20692289
• Molecular Weight: 327.3 g/mol
• CAS RN: 1261969-45-2

Description

2-Fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid (FPCA) is a synthetic organic compound with a wide range of applications in research and industrial settings. It is a fluorinated benzoic acid derivative with a piperidine ring attached to the benzene ring. FPCA is a versatile compound that can be used as a reagent, catalyst, and solvent in various scientific and industrial processes.

Mechanism of Action

2-Fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%’s mechanism of action is based on its ability to form hydrogen bonds with other molecules. When 2-Fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is used as a reagent or catalyst, it forms hydrogen bonds with the reactants, which facilitates the reaction. When 2-Fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is used as a solvent, it forms hydrogen bonds with the solute molecules, which helps to dissolve them in the solvent.
Biochemical and Physiological Effects
2-Fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 2-Fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% can inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2). 2-Fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has also been shown to have anti-inflammatory and antioxidant properties, as well as to inhibit the growth of certain cancer cells in vitro.

Advantages and Limitations for Lab Experiments

2-Fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available, and it is stable under a wide range of conditions. It is also non-toxic and non-volatile, making it safe to use in laboratory experiments. However, 2-Fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% also has some limitations. It is a relatively weak acid, and it is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

2-Fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has a wide range of potential applications in scientific research and industrial processes. It can be used as a reagent, catalyst, or solvent in various reactions, and it has potential applications in asymmetric catalysis and protein stabilization. It can also be used to produce a variety of piperidine derivatives, and it has potential applications in the pharmaceutical industry. In addition, 2-Fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has potential applications in the food industry, as it has been shown to have anti-inflammatory and antioxidant properties. Finally, 2-Fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has potential applications in the development of new drugs, as it has been shown to inhibit the growth of certain cancer cells in vitro.

Synthesis Methods

2-Fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% can be synthesized through a variety of methods. The most common method is the reaction of 2-fluoro-5-chlorobenzoic acid with 4-piperidinecarboxylic acid in the presence of a base such as sodium hydroxide. This reaction produces a product with a yield of around 95%.

Scientific Research Applications

2-Fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has a wide range of applications in scientific research. It can be used as a reagent in organic synthesis to produce other compounds such as piperidine derivatives. 2-Fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% can also be used as a catalyst in the synthesis of organic compounds, and as a solvent in various reactions. 2-Fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has also been used as a chiral ligand in asymmetric catalysis, and as a stabilizing agent for proteins.